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An In-depth Technical Guide to Bis(2-(diphenylphosphino)ethyl)amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-
(diphenylphosphino)ethyl)amine hydrochloride, a significant compound in synthetic and
organometallic chemistry. This document details its chemical and physical properties, outlines
experimental protocols for its synthesis and characterization, and discusses its applications,
particularly as a phosphine ligand.

Chemical and Physical Properties

Bis(2-(diphenylphosphino)ethyl)amine hydrochloride, also known by its IUPAC name bis[2-
(diphenylphosphanyl)ethyllamine hydrochloride, is a solid compound commonly used as a
tridentate ligand in coordination chemistry.[1] Its key properties are summarized below.
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Property Value Source(s)
CAS Number 66534-97-2 [11[2][3][41[5]16]
Molecular Formula C28H30CINP2 [3114]
Molecular Weight 477.95 g/mol [1112]14]
Appearance Solid [1]

Melting Point 175-180 °C [1][2]

Purity Available from 95% to 98% [1112][3]
Solubility Insoluble in water [2]

N Inert atmosphere (Nitrogen or
Storage Conditions [2][4]
Argon), 2-8 °C

LogP 6.03 - 6.43 [1]12]

Experimental Protocols

The following sections describe generalized experimental procedures for the synthesis and
characterization of Bis(2-(diphenylphosphino)ethyl)amine hydrochloride.

Synthesis Protocol

The synthesis of this compound typically involves the reaction of bis(2-chloroethyl)amine
hydrochloride with a suitable diphenylphosphine source in the presence of a base. A
representative synthetic route is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

